Cas no 475055-09-5 ([(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 475055-09-5
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 6235893
• PubChem ID: 2464130
• Update Time: 2025-05-22

[(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 475055-09-5
• ZINC03347349
• EN300-26592541
• AKOS033645456
• Z18837767
• [(naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C19H16N2O3S/c1-25-18-15(9-5-11-20-18)19(23)24-12-17(22)21-16-10-4-7-13-6-2-3-8-14(13)16/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： UIYQLAVHPHDGOJ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 352.08816355g/mol
• Monoisotopic Mass: 352.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.6Ų

Additional information on [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Compound CAS No. 475055-09-5: [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

The compound with CAS No. 475055-09-5, known as [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a naphthyl group, a carbamoyl methyl moiety, and a pyridine ring substituted with a methylsulfanyl group. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of naphthyl-containing compounds in medicinal chemistry due to their ability to modulate biological activities. The naphthalenyl group in this compound contributes to its aromatic stability and potential for interaction with biological targets. Additionally, the carbamoyl methyl group enhances the molecule's flexibility and solubility, making it suitable for various biochemical assays. The methylsulfanyl pyridine ring further adds to the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most promising applications of this compound lies in its use as an intermediate in the development of anti-tumor agents. Researchers have reported that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The naphthyl group plays a crucial role in enhancing the molecule's ability to penetrate cellular membranes, while the pyridine ring provides a platform for further functionalization to target specific oncogenic pathways.

Moreover, the compound has shown potential in the field of neuroscience, particularly in the development of agents targeting neurodegenerative diseases. The methylsulfanyl group has been implicated in modulating oxidative stress pathways, which are critical in conditions such as Alzheimer's disease and Parkinson's disease. By incorporating this group into the molecule, researchers can explore its ability to scavenge reactive oxygen species and protect neuronal cells from oxidative damage.

The synthesis of [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthyl carbamate intermediate and subsequent coupling with the methylsulfanyl pyridine carboxylic acid derivative. This process ensures high purity and structural integrity, making it suitable for use in preclinical studies.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectral data, including UV-vis absorption and NMR signals, have been well-characterized, providing valuable insights into its electronic structure and conformational flexibility.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are underway to explore its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its potential use as a therapeutic agent.

In conclusion, [(Naphthalen-1-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 475055-09-5) represents a cutting-edge molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapies for complex diseases such as cancer and neurodegenerative disorders.